Cas no 663614-84-4 (1,2-Pyrrolidinedicarboxylic acid, 4-fluoro-4-propyl-, 1-(1,1-dimethylethyl)ester, (2S)-)

1,2-Pyrrolidinedicarboxylic acid, 4-fluoro-4-propyl-, 1-(1,1-dimethylethyl)ester, (2S)- structure
663614-84-4 structure
Product Name:1,2-Pyrrolidinedicarboxylic acid, 4-fluoro-4-propyl-, 1-(1,1-dimethylethyl)ester, (2S)-
CAS No:663614-84-4
MF:C13H22FNO4
MW:275.316487789154
CID:1709274
Update Time:2024-08-30

1,2-Pyrrolidinedicarboxylic acid, 4-fluoro-4-propyl-, 1-(1,1-dimethylethyl)ester, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Pyrrolidinedicarboxylic acid, 4-fluoro-4-propyl-, 1-(1,1-dimethylethyl)ester, (2S)-
    • 1,2-Pyrrolidinedicarboxylic acid, 4-fluoro-4-propyl-, 1-(1,1-dimethylethyl) ester, (2S)-
    • Inchi: 1S/C13H22FNO4/c1-5-6-13(14)7-9(10(16)17)15(8-13)11(18)19-12(2,3)4/h9H,5-8H2,1-4H3,(H,16,17)/t9-,13?/m0/s1
    • InChI Key: WVTLNQDWHKEMBI-LLTODGECSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CC(F)(CCC)C[C@H]1C(O)=O

Computed Properties

  • Exact Mass: 274.14553

Experimental Properties

  • Density: 1.16±0.1 g/cm3(Predicted)
  • Boiling Point: 374.6±42.0 °C(Predicted)
  • PSA: 69.67
  • pka: 3.54±0.40(Predicted)
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